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Compound of Interest

Compound Name: Auramycin B

Cat. No.: B1203244

A comparative analysis of the bioactivity of "Auramycin B" and "Auramycin G" reveals a
common point of confusion in antibiotic nomenclature. Extensive database searches indicate
that "Auramycin B" and "Auramycin G" are not recognized as distinct chemical entities in
scientific literature. The term "Aureomycin” is the original trade name for Chlortetracycline, the
first tetracycline antibiotic discovered. It was isolated from the actinomycete Streptomyces
aureofaciens[1].

The designation "G" in products such as "Aureomycin® G200 Px" and "Aureomycin 220 G"
appears to refer to a specific formulation of Chlortetracycline, likely indicating a "granular” form
intended for veterinary use in feed, rather than a unique chemical analog designated
"Auramycin G"[2][3]. These products are used to treat and prevent a variety of bacterial
infections in livestock and poultry[2][3][4][5][6][7]-

Conversely, there is no scientific or commercial mention of a compound named "Auramycin
B." It is plausible that this is a misnomer or a reference to an uncharacterized or non-existent
derivative of Aureomycin.

Given that "Auramycin B" and "Auramycin G" do not represent distinct chemical compounds, a
direct comparative analysis of their bioactivities, complete with experimental data and
protocols, is not feasible. The following information pertains to Aureomycin (Chlortetracycline),
which is the likely subject of the user's interest.

Bioactivity of Aureomycin (Chlortetracycline)
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Chlortetracycline is a broad-spectrum antibiotic effective against a wide range of Gram-positive
and Gram-negative bacteria[8]. Its mechanism of action involves the inhibition of protein
synthesis in bacteria by binding to the 30S ribosomal subunit, thereby preventing the
attachment of aminoacyl-tRNA[8].

Antibacterial Activity: Chlortetracycline has demonstrated efficacy against various bacterial
pathogens. It is used in veterinary medicine to treat infections of the respiratory and digestive
tracts, as well as other systemic infections[2].

Antifungal and Anticancer Activity: While Chlortetracycline is primarily known for its antibacterial
properties, the broader class of tetracyclines has been investigated for other bioactivities.
However, specific and significant antifungal or anticancer activity is not a primary characteristic
of Chlortetracycline.

Due to the lack of distinct "Auramycin B" and "Auramycin G" compounds, we are unable to
provide a comparative data table, detailed experimental protocols, or signaling pathway
diagrams as requested. The information available points to a misunderstanding in the naming
of these potential Aureomycin derivatives. Researchers interested in the bioactivity of
tetracyclines should refer to studies on Chlortetracycline and its well-documented derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Bioactivity of Auramycins: A Case of
Mistaken Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203244#comparative-analysis-of-auramycin-b-and-
auramycin-g-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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